Cas no 1396863-82-3 (methyl 4-({[1-(tert-butylcarbamoyl)piperidin-4-yl]methyl}sulfamoyl)benzoate)

• Product Name: methyl 4-({[1-(tert-butylcarbamoyl)piperidin-4-yl]methyl}sulfamoyl)benzoate
• CAS No: 1396863-82-3
• MF: C₁₉H₂₉N₃O₅S
• MW: 411.515663862228
• CID: 5401222
• PubChem ID: 71796757
• Update Time: 2025-10-29

methyl 4-({[1-(tert-butylcarbamoyl)piperidin-4-yl]methyl}sulfamoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• 1396863-82-3
• F6279-0487
• methyl 4-({[1-(tert-butylcarbamoyl)piperidin-4-yl]methyl}sulfamoyl)benzoate
• methyl 4-[[1-(tert-butylcarbamoyl)piperidin-4-yl]methylsulfamoyl]benzoate
• VU0543381-1
• methyl 4-(N-((1-(tert-butylcarbamoyl)piperidin-4-yl)methyl)sulfamoyl)benzoate
• AKOS024547641

• Inchi： 1S/C19H29N3O5S/c1-19(2,3)21-18(24)22-11-9-14(10-12-22)13-20-28(25,26)16-7-5-15(6-8-16)17(23)27-4/h5-8,14,20H,9-13H2,1-4H3,(H,21,24)
• InChI Key： RPPREESMUUTANH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)OC)=CC=1)(NCC1CCN(C(NC(C)(C)C)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 411.18279221g/mol
• Monoisotopic Mass: 411.18279221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 113Ų

Additional information on methyl 4-({[1-(tert-butylcarbamoyl)piperidin-4-yl]methyl}sulfamoyl)benzoate

Comprehensive Overview of Methyl 4-({[1-(tert-butylcarbamoyl)piperidin-4-yl]methyl}sulfamoyl)benzoate (CAS No. 1396863-82-3)

Methyl 4-({[1-(tert-butylcarbamoyl)piperidin-4-yl]methyl}sulfamoyl)benzoate (CAS No. 1396863-82-3) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This molecule features a unique combination of functional groups, including a piperidine core, tert-butylcarbamoyl moiety, and sulfamoylbenzoate ester, making it a versatile intermediate for drug discovery and development. Researchers are increasingly interested in its applications due to its structural complexity and potential bioactivity.

The compound's sulfamoyl group is particularly noteworthy, as it is often associated with enzyme inhibition and receptor modulation. This has led to growing interest in its potential role in targeting diseases such as cancer, inflammation, and metabolic disorders. Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry, with CAS No. 1396863-82-3 emerging as a promising candidate for further investigation. Its methyl benzoate component also contributes to its solubility and bioavailability, key factors in drug design.

In the context of current research trends, methyl 4-({[1-(tert-butylcarbamoyl)piperidin-4-yl]methyl}sulfamoyl)benzoate aligns with the demand for novel small-molecule therapeutics. The rise of AI-driven drug discovery has further amplified interest in such compounds, as computational models can predict their interactions with biological targets. Searches for "piperidine-based drug candidates" and "sulfonamide derivatives in medicine" reflect the broader scientific community's focus on this area.

From a synthetic chemistry perspective, the compound's tert-butylcarbamoyl group offers stability and selectivity, which are critical for optimizing pharmacokinetic properties. Its benzoate ester functionality is another area of exploration, as esterase-sensitive prodrugs gain traction in targeted therapy. These attributes make CAS No. 1396863-82-3 a valuable subject for publications and patents, particularly in the fields of kinase inhibitors and GPCR modulators.

Environmental and safety considerations are also paramount when working with methyl 4-({[1-(tert-butylcarbamoyl)piperidin-4-yl]methyl}sulfamoyl)benzoate. While not classified as hazardous, proper handling protocols are essential to ensure researcher safety and compound integrity. The growing emphasis on green chemistry has spurred interest in sustainable synthesis routes for such intermediates, with many laboratories exploring catalytic methods to reduce waste.

In conclusion, methyl 4-({[1-(tert-butylcarbamoyl)piperidin-4-yl]methyl}sulfamoyl)benzoate represents a fascinating intersection of structural complexity and therapeutic potential. Its multi-functional design caters to modern drug discovery needs, while its CAS No. 1396863-82-3 serves as a unique identifier for researchers worldwide. As the pharmaceutical industry continues to evolve, compounds like this will likely play an increasingly important role in addressing unmet medical needs.